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Compound of Interest

Compound Name: Archaeosine

Cat. No.: B114985 Get Quote

Essential Safety and Handling Guide for
Archaeosine
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling of

Archaeosine, a modified nucleoside. Given the absence of a specific Safety Data Sheet (SDS)

for Archaeosine, this guide is based on the known properties of its core structure, 7-

deazaguanine, and general best practices for handling synthetic and modified nucleosides.

Strict adherence to these guidelines is essential to ensure personnel safety and prevent

contamination.

Hazard Assessment
Archaeosine is a complex modified nucleoside, and while specific toxicological data is not

readily available, the hazards can be inferred from its structural component, 7-deazaguanine.

7-Deazaguanine is classified as harmful if swallowed or in contact with skin, and it is known to

cause skin and serious eye irritation, as well as potential respiratory irritation.[1][2][3]

Therefore, it is prudent to handle Archaeosine with a high degree of caution, assuming it

possesses similar hazardous properties.

Assumed Hazards:
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Acute Toxicity: Harmful if ingested or absorbed through the skin.

Irritation: Causes skin and serious eye irritation.

Respiratory Irritation: May cause irritation to the respiratory tract if inhaled.

Personal Protective Equipment (PPE)
Consistent and correct use of appropriate PPE is the primary defense against accidental

exposure. The required level of PPE will depend on the scale of the handling procedure and

the physical form of the substance (solid or solution).

PPE Category Item Specification Purpose

Hand Protection Nitrile Gloves
Double-gloving is

recommended.

Prevents skin contact

and absorption.

Body Protection Laboratory Coat
Standard, properly

fitting lab coat.

Protects skin and

personal clothing from

contamination.

Eye & Face Protection Safety Goggles
ANSI/ISEA Z87.1

compliant.

Protects eyes from

splashes and airborne

particles.

Respiratory Protection
N95 Respirator or

higher

NIOSH-approved,

especially when

handling powders.

Minimizes inhalation

risk of aerosolized

particles.

Operational Handling Protocol
A systematic workflow is critical for minimizing exposure risk. The following steps outline the

standard procedure for handling Archaeosine in a laboratory setting.

Preparation and Engineering Controls
All handling of solid Archaeosine or concentrated solutions should be conducted in a

certified chemical fume hood or a biological safety cabinet to minimize inhalation exposure.
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Ensure that an eyewash station and safety shower are readily accessible.

Prepare all necessary materials and reagents in advance to minimize time spent handling

the compound.

Handling Solid Archaeosine
Don appropriate PPE as outlined in the table above.

Work within a fume hood or other ventilated enclosure.

Carefully weigh the required amount of solid Archaeosine on a tared weigh boat. Avoid

creating dust.

To dissolve, add the solvent to the vessel containing the solid Archaeosine. Do not add the

solid to the solvent, as this can increase the risk of aerosolization.

Cap the container securely before removing it from the fume hood.

Handling Archaeosine Solutions
Don appropriate PPE.

Handle solutions within a fume hood, especially if they are concentrated or volatile solvents

are used.

Use a calibrated pipette to transfer solutions. Avoid splashing.

Keep containers closed when not in use.

Experimental Workflow: Safe Handling of
Archaeosine
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Caption: A stepwise workflow for the safe handling of Archaeosine.
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Emergency Procedures
Exposure Type Procedure

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area thoroughly with soap

and water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding eyelids

open. Seek immediate medical attention.

Inhalation

Move the individual to fresh air at once. If

breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Have the person rinse

their mouth with water and drink two glasses of

water at most. Call a physician or Poison

Control Center immediately.

Disposal Plan
All waste contaminated with Archaeosine must be treated as hazardous chemical waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b114985?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Type Disposal Procedure

Solid Waste

Collect in a designated, sealed, and clearly

labeled hazardous waste container. This

includes contaminated gloves, weigh boats, and

other disposable labware.

Liquid Waste

Collect in a designated, sealed, and clearly

labeled hazardous waste container. Do not pour

down the drain. If the waste is a mixture with

other hazardous materials (e.g., organic

solvents), it should be disposed of according to

the guidelines for mixed hazardous waste.

Contaminated Sharps
Dispose of in a designated sharps container that

is then placed in a hazardous waste container.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Quantitative Data Summary
While extensive quantitative data for Archaeosine is not available in public safety literature,

the following information has been compiled from chemical databases.

Property Value Source

Molecular Formula C₁₂H₁₆N₆O₅ PubChem

Molecular Weight 324.29 g/mol PubChem

Melting Point >230.0°C Thermo Fisher Scientific

Experimental Protocol Considerations
When designing experiments involving Archaeosine, consider the following:

Stability: As a modified RNA oligonucleotide, Archaeosine may be susceptible to

degradation by RNases. It is crucial to use RNase-free water, buffers, and labware to

maintain the integrity of the compound.
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Storage: Store Archaeosine as a dried-down pellet at or below -20°C. For long-term

storage, -80°C is recommended. Resuspended oligonucleotides are typically stable for at

least a year at these temperatures.[4] Avoid repeated freeze-thaw cycles by aliquoting the

solution.[4]

Purification: If synthesizing or purifying Archaeosine-containing oligonucleotides, be aware

that the 2'-hydroxyl protecting groups can influence the stability and purification process.[5]

By adhering to these safety protocols and handling guidelines, researchers can minimize the

risks associated with working with Archaeosine and ensure a safe and productive laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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